ethyl 2-{2-[(4-methoxybenzyl)sulfanyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate

• IUPAC Name: ethyl 2-[2-[(4-methoxyphenyl)methylsulfanyl]-4,5-diphenylimidazol-1-yl]acetate
• InChI: InChI=1S/C27H26N2O3S/c1-3-32-24(30)18-29-26(22-12-8-5-9-13-22)25(21-10-6-4-7-11-21)28-27(29)33-19-20-14-16-23(31-2)17-15-20/h4-17H,3,18-19H2,1-2H3
• InChI Key: SFXICIJGCBZILF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=C(N=C1SCC2=CC=C(C=C2)OC)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H26N2O3S
• Molecular Weight: 458.6 g/mol

Description

Ethyl 2-{2-[(4-methoxybenzyl)sulfanyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate is a chemical compound with the molecular formula C27H26N2O3S. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Antioxidant and Anti-inflammatory Properties

• Highly Oxygenated Antioxidative Derivatives : A study on the red seaweed Gracilaria opuntia isolated a compound with significant anti-inflammatory activity, determined by cyclooxygenase and lipoxygenase inhibitory assays, suggesting a safer alternative to synthetic NSAIDs. This compound also exhibited notable antioxidative activity, highlighting the potential of structurally similar compounds for pharmaceutical applications (Makkar & Chakraborty, 2018).

• Characterization of Aryl Meroterpenoids : Research into red seaweed Hypnea musciformis identified substituted aryl meroterpenoids with potent antioxidative activities. Their structure-activity relationship analysis suggested potential applications as antioxidative molecules in food and pharmaceutical industries (Chakraborty, Joseph, Joy, & Raola, 2016).

Synthesis and Antioxidant Activity

• Synthesis of 5-Substituted 1-Aryl-2,3-diphenyl Imidazoles : A study presented the synthesis of a novel series of 5-Substituted 1-Aryl-2,3-diphenyl imidazoles, showing predominant antioxidant activity. This suggests the relevance of imidazole derivatives in developing antioxidant agents (Naik, Kumar, & Rangaswamy, 2012).

• Ionic Liquid Catalysis for Imidazole Synthesis : Another study explored the use of ionic liquid [EMIM]OAc under ultrasonic irradiation for the efficient synthesis of 2-aryl-4,5-diphenyl imidazoles, highlighting a novel approach towards creating compounds with potential antioxidant activities (Zang, Su, Mo, Cheng, & Jun, 2010).

Antimicrobial Activities

• Thiazoles and Their Fused Derivatives : The synthesis and antimicrobial activities of thiazoles and their fused derivatives were explored, showing potential against various bacterial and fungal pathogens. This indicates the applicability of similar structures in antimicrobial research (Wardkhan, Youssef, Hamed, & Ouf, 2008).